Cas no 207799-86-8 (2-(4-chlorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 207799-86-8
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• MDL: MFCD28038847
• CID: 5012635
• PubChem ID: 23237844
• Update Time: 2025-06-30

2-(4-chlorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2,2-difluoroethanol
• 2,2-difluoro-2-(4-chlorophenyl)ethanol
• 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol
• AKOS016038769
• 207799-86-8
• SCHEMBL8585123
• CS-0449780
• G79330
• A1-11835
• EN300-1931239

• MDL： MFCD28038847
• Inchi： 1S/C8H7ClF2O/c9-7-3-1-6(2-4-7)8(10,11)5-12/h1-4,12H,5H2
• InChI Key： KNXSIHRPENLRSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CO)(F)F

Computed Properties

• Exact Mass: 192.0153489g/mol
• Monoisotopic Mass: 192.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol

Recent Advances in the Study of 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol (CAS: 207799-86-8)

2-(4-chlorophenyl)-2,2-difluoroethan-1-ol (CAS: 207799-86-8) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro-substituted structure, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The presence of both chlorine and fluorine atoms in its molecular structure enhances its reactivity and bioavailability, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol, with particular emphasis on its role as an intermediate in the production of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the synthesis of novel antifungal agents. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields of the target compound. The study highlighted the compound's stability under various reaction conditions, which is a critical factor for its scalability in industrial applications.

In addition to its synthetic applications, 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol has been investigated for its biological activity. A recent in vitro study conducted by a team at the University of Cambridge explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. The results indicated moderate inhibitory activity, suggesting that further structural modifications could enhance its efficacy. This finding opens new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.

The pharmacokinetic properties of 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol have also been a topic of interest. A 2024 study in Drug Metabolism and Disposition reported on the compound's metabolic stability and clearance rates in preclinical models. The data revealed that the compound exhibits favorable metabolic profiles, with minimal degradation observed in liver microsome assays. These properties are essential for its potential use as a drug candidate, as they indicate a reduced likelihood of rapid elimination from the body.

Despite these promising findings, challenges remain in the practical application of 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol. For instance, its solubility in aqueous solutions is limited, which could pose difficulties in formulation development. Researchers are currently exploring various prodrug strategies to address this issue, as reported in a recent ACS Medicinal Chemistry Letters article. These efforts aim to improve the compound's bioavailability while maintaining its therapeutic potential.

In conclusion, 2-(4-chlorophenyl)-2,2-difluoroethan-1-ol (CAS: 207799-86-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further development. Ongoing studies are expected to uncover additional applications and optimize its performance, paving the way for its integration into future therapeutic agents.